4-Ethyl-4-methylcyclohexanone
Overview
Description
4-Ethyl-4-methylcyclohexanone is an organic compound with the molecular formula C9H16O . It has a molecular weight of 140.22 .
Molecular Structure Analysis
The molecular structure of 4-Ethyl-4-methylcyclohexanone consists of a six-membered carbon ring (cyclohexane) with a ketone functional group (=O) and two substituents, an ethyl group (-C2H5) and a methyl group (-CH3) .Physical And Chemical Properties Analysis
4-Ethyl-4-methylcyclohexanone has a boiling point of 95-98 °C (at a pressure of 16 Torr) and a predicted density of 0.882±0.06 g/cm3 .Scientific Research Applications
Organic Stereochemistry
- Field : Organic Chemistry
- Application : Cyclohexanone is used to study the conformational features, geometry, stability, and torsion angles of organic compounds .
- Method : The study involves examining the effects of 2-Alkyl, 3-Alkyl, and 4-Alkyl Ketone on cyclohexanone and the stereochemical aspects of the addition of nucleophiles to cyclohexanones .
- Results : The study found that cyclohexanone exists almost exclusively in the chair form and only a small amount in skew–boat forms .
Thermochemistry
- Field : Physical Chemistry
- Application : Cyclohexanone is used in thermochemical studies to understand its physical and chemical properties .
- Method : The study involves measuring the heat capacity of gas, phase change data, and gas phase ion energetics data .
- Results : The study found that cyclohexanone has specific torsion angles, stability, and ring inversion properties .
Gas Phase Thermochemistry
- Field : Physical Chemistry
- Application : Cyclohexanone is used in gas phase thermochemistry studies to understand its physical and chemical properties .
- Method : The study involves measuring the constant pressure heat capacity of gas, phase change data, and gas phase ion energetics data .
- Results : The study found that cyclohexanone has specific torsion angles, stability, and ring inversion properties .
Conformational Features
- Field : Organic Chemistry
- Application : Cyclohexanone is used to study the conformational features, geometry, and torsion angles of organic compounds .
- Method : The study involves examining the effects of 2-Alkyl, 3-Alkyl, and 4-Alkyl Ketone on cyclohexanone .
- Results : The study found that cyclohexanone exists almost exclusively in the chair form and only a small amount in skew–boat forms .
properties
IUPAC Name |
4-ethyl-4-methylcyclohexan-1-one | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H16O/c1-3-9(2)6-4-8(10)5-7-9/h3-7H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MABKONZEVCZGAJ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1(CCC(=O)CC1)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H16O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50597915 | |
Record name | 4-Ethyl-4-methylcyclohexan-1-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50597915 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
140.22 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-Ethyl-4-methylcyclohexanone | |
CAS RN |
35155-49-8 | |
Record name | 4-Ethyl-4-methylcyclohexan-1-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50597915 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.